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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602

Essential Safety and Handling Guide for 4-
Amino-1-benzylpiperidine

This guide provides immediate, essential safety and logistical information for handling 4-
Amino-1-benzylpiperidine (CAS No: 50541-93-0) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Immediate Precautions

4-Amino-1-benzylpiperidine is classified as a hazardous chemical. Key hazards include:

Skin Corrosion/Irritation (Category 1/2): Causes severe skin burns and irritation.[1][2][3][4]

Serious Eye Damage/Irritation (Category 1/2): Causes serious eye damage.[1][2][4]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1][2][4][5]

Acute Toxicity (Oral, Dermal, Category 4): Harmful if swallowed or in contact with skin.[2]

Signal Word: Danger or Warning[2][3][5][6]
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Due to these hazards, appropriate engineering controls and personal protective equipment

(PPE) are mandatory. Always handle this substance in a well-ventilated area, preferably within

a chemical fume hood.[1][5][7] Emergency eye wash stations and safety showers must be

readily accessible.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate exposure risks. The following equipment is

required:

Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting, splash-proof
chemical safety goggles with

side-shields.

Conforming to EN 166 (EU) or
NIOSH (US) standards to
prevent eye contact and

serious damage.[2][5]

Skin Protection

Gloves: Chemically resistant,
impervious gloves (e.qg., nitrile
rubber) inspected before use.
[2][5] Clothing: A flame-
retardant lab coat or
impervious clothing to prevent
skin contact.[2][5]

To protect against skin irritation
and burns.[2] Contaminated
clothing must be removed and

washed before reuse.[1][5]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate filter (e.g.,
Type ABEK (EN14387)) is
required if ventilation is
inadequate, exposure limits
are exceeded, or irritation is
experienced.[2][3][5]

To prevent respiratory tract
irritation from vapors or
aerosols.[1][2][5]

Operational and Disposal Plans

Safe Handling Procedures:

e Avoid all direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[2][6]
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Do not breathe mists, vapors, or spray.[1][2][5]

Handle the product only in a closed system or with appropriate exhaust ventilation.[2]

Use non-sparking tools and take measures to prevent electrostatic discharge.[5]

Wash hands and any exposed skin thoroughly after handling.[2][5][6][7]

Do not eat, drink, or smoke in the work area.[1][2]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][5][7][8]

The storage area should be locked and secure.[1][5][7]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[2]

The substance is air-sensitive; consider storing under an inert atmosphere like nitrogen.[7]
Disposal Plan:

o Disposal of 4-Amino-1-benzylpiperidine and its containers must be treated as hazardous
waste.[2][6]

 All disposal practices must comply with local, regional, and national regulations.[2][5]

e Options may include disposal at an approved waste disposal plant or via a licensed
incinerator equipped with an afterburner and scrubber.[1][2]

Emergency Procedures
First-Aid Measures:

« If Inhaled: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1][5][7]
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 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[1][5]

[7]

» In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.
[5] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate
medical attention.[1][2][5][7]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[2][5]

Spill Response Protocol: In the event of a spill, a systematic approach is necessary to ensure
safety and proper cleanup. The workflow below outlines the critical steps.

Phase 3: Finalization

Assess Spill nsu ecure Area fear Full PPE Contain Spill Clean Up [l Decontaminat te Dispose Report Incident
(identify substance, quantiy,risks) lert personnel,resiict access) (Use inert absorbent material) (Collect material in sealed container) (Clean spil area and equipment) (Label and manage as hazardous waste) (Document spill and response)

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

Chemical and Physical Properties

The following table summarizes key quantitative data for 4-Amino-1-benzylpiperidine.
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Property Value Source

CAS Number 50541-93-0 (2121316107111
Molecular Formula Ci12H1sN:2 (116117191
Molecular Weight 190.28 g/mol [6]119]
Appearance Clear to pale yellow liquid [5]

Density 0.933 g/mL at 25°C [319]

Melting Point 173°C [5]

Boiling Point 99°C at 20 mmHg [5]

Flash Point 110°C (230°F) - closed cup [3]

Refractive Index n20/D 1.543 [319]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Amino-1-
benzylpiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041602#personal-protective-equipment-for-handling-
4-amino-1-benzylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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